Cas no 2171615-39-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171615-39-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5777368
• PubChem ID: 165543296
• Update Time: 2025-10-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1481342
• 2171615-39-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-3-methylpiperidine-3-carboxylic acid
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)15-24(25(31)30-14-8-13-28(3,17-30)26(32)33)29-27(34)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23-24H,8,13-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： GUMNJTJTIQPIIX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(CC(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic Acid (CAS No. 2171615-39-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid, with the CAS number 2171615-39-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. The structural complexity of this molecule, characterized by its unique functional groups and substituents, positions it as a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid incorporates several key features that contribute to its potential therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as this moiety is commonly used in peptide synthesis and has been shown to enhance the stability and solubility of bioactive molecules. Additionally, the amide linkage between the Fmoc group and the piperidine ring introduces a rigid scaffold that can influence the conformational flexibility and binding affinity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have indicated that the 1-2-(Fmoc)amino moiety can interact with specific amino acid residues in protein active sites, potentially modulating enzyme activity or receptor binding. This has opened up new avenues for developing targeted therapies against various diseases, including cancer, inflammation, and neurological disorders.

The synthesis of 1-(Fmoc)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has facilitated the efficient preparation of this compound in high yields. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In vitro studies have demonstrated that 1-(Fmoc)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interfere with the activity of kinases, which are known to play a pivotal role in cell signaling pathways associated with tumor growth and progression. Furthermore, its interaction with other therapeutic targets has been explored, revealing potential applications in managing metabolic disorders and neurodegenerative diseases.

The< strong> 3-methylpiperidine moiety in the molecule contributes to its pharmacological profile by influencing both solubility and metabolic stability. Piperidine derivatives are well-documented for their ability to enhance drug bioavailability and reduce toxicity, making them attractive candidates for drug development. By incorporating this structural element, researchers aim to optimize the pharmacokinetic properties of 1-(Fmoc)-4-methylpentanoyl-3-methylpiperidine-3-carboxylic acid, thereby improving its therapeutic efficacy.

The growing interest in this compound is further underscored by its inclusion in several ongoing research projects aimed at identifying novel therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of various derivatives of this molecule, each designed to enhance specific biological activities while minimizing side effects. These efforts are part of a broader trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic profiles and disease characteristics.

The< strong> CAS number 2171615-39-5 serves as a unique identifier for this compound, facilitating accurate documentation and retrieval of research data. This standardized classification system is essential for ensuring consistency across different scientific disciplines and jurisdictions. As research continues to unfold, the significance of this compound is likely to grow, particularly as new methodologies emerge for its synthesis and application.

In conclusion, 1-(Fmoc)-4-methylpentanoyl]-3-methyl-piperidine]-3-carboxylic acid represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutic interventions. As research progresses, it is anticipated that additional insights will be gained into its mechanisms of action and potential clinical applications.